1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H19FN2O2/c1-10-3-4-13(16)14(9-10)17-15(20)12-5-7-18(8-6-12)11(2)19/h3-4,9,12H,5-8H2,1-2H3,(H,17,20)
• InChI Key: CBDJHLUYAYQEBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NC(=O)C2CCN(CC2)C(=O)C
• Molecular Formula: C15H19FN2O2
• Molecular Weight: 278.32 g/mol

Description

1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide is a chemical compound with the molecular formula C15H19FN2O2 and a molecular weight of 278.32 g/mol . This compound is characterized by the presence of a piperidine ring, an acetyl group, and a fluoro-methylphenyl group, making it a unique structure in the realm of organic chemistry.

Preparation Methods

The synthesis of 1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Fluoro-Methylphenyl Group: The fluoro-methylphenyl group is introduced via a substitution reaction, where a suitable fluoro-methylphenyl halide reacts with the piperidine derivative.

Acetylation: The final step involves the acetylation of the piperidine ring, where an acetyl group is introduced using acetic anhydride or acetyl chloride under basic conditions.

Industrial production methods may involve optimization of these steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the compound into its corresponding alcohols or amines.

Substitution: The fluoro group can be substituted with other nucleophiles under appropriate conditions, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts like palladium on carbon, and temperature control to ensure the desired reaction pathway.

Scientific Research Applications

1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoro-methylphenyl group enhances its binding affinity, while the piperidine ring provides structural stability. The acetyl group may play a role in modulating its pharmacokinetic properties.

Comparison with Similar Compounds

Similar compounds to 1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide include:

1-acetyl-N-(2-chloro-5-methylphenyl)piperidine-4-carboxamide: This compound has a chloro group instead of a fluoro group, which may alter its reactivity and biological activity.

1-acetyl-N-(2-fluoro-5-ethylphenyl)piperidine-4-carboxamide: The presence of an ethyl group instead of a methyl group can influence its chemical properties and interactions.

1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxylate: This ester derivative may have different solubility and stability characteristics compared to the carboxamide.

The uniqueness of 1-acetyl-N-(2-fluoro-5-methylphenyl)piperidine-4-carboxamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties.